Cas no 226410-00-0 (Methyl 3-chloro-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 3-chloro-1H-pyrrole-2-carboxylate
• CAS No: 226410-00-0
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• MDL: MFCD20661619
• CID: 851086
• Update Time: 2025-04-19

Methyl 3-chloro-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 3-chloro-, methyl ester
• METHYL 3-CHLOROPYRROLE-2-CARBOXYLATE
• 3-chloro-1H-pyrrole-2-carboxylic acid methyl ester
• YFKTWBUEAJFGRQ-UHFFFAOYSA-N
• BCP07269
• TRA0009461
• PB31974
• SY019982
• AK109924
• ST2413347
• AB0058161
• Z4450

• MDL： MFCD20661619
• Inchi： 1S/C6H6ClNO2/c1-10-6(9)5-4(7)2-3-8-5/h2-3,8H,1H3
• InChI Key： YFKTWBUEAJFGRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CNC=1C(=O)OC

Computed Properties

• Exact Mass: 159.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.356±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 270.6±20.0 ºC (760 Torr),
• Flash Point: 117.5±21.8 ºC,
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 42.09000
• LogP: 1.45470

Methyl 3-chloro-1H-pyrrole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives